Cas no 1203229-65-5 (1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea)

• Product Name: 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea
• CAS No: 1203229-65-5
• MF: C₁₇H₂₂N₆O₃S
• MW: 390.459981441498
• CID: 6575601
• Update Time: 2025-07-23

1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea
• 1-phenyl-3-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]urea

• Inchi： 1S/C17H22N6O3S/c24-17(21-15-5-2-1-3-6-15)20-9-14-27(25,26)23-12-10-22(11-13-23)16-18-7-4-8-19-16/h1-8H,9-14H2,(H2,20,21,24)
• InChI Key： XIIKGJNMGPXIOZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1)C(NCCS(N1CCN(C2=NC=CC=N2)CC1)(=O)=O)=O

Additional information on 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea

Comprehensive Overview of 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea (CAS No. 1203229-65-5)

The compound 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea, identified by its CAS No. 1203229-65-5, is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative features a phenyl group linked to a pyrimidin-2-yl piperazine moiety via a sulfonyl bridge, making it a promising candidate for drug discovery. Its unique architecture positions it as a potential modulator of various biological pathways, particularly in the context of kinase inhibition and receptor antagonism.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and neurodegenerative diseases. Researchers have explored 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea for its potential to interact with protein kinases, a class of enzymes frequently implicated in cancer progression. The compound’s pyrimidine core is particularly noteworthy, as it mimics endogenous nucleotides, enabling selective binding to ATP pockets in kinase domains. This property aligns with current trends in precision medicine, where molecular specificity is paramount.

Another area of interest is the compound’s piperazine scaffold, which enhances solubility and bioavailability—a critical factor in drug development. The sulfonyl linker further contributes to metabolic stability, addressing a common challenge in the design of orally administered therapeutics. These attributes make CAS No. 1203229-65-5 a subject of study in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic in pharmaceutical R&D.

From a synthetic chemistry perspective, the preparation of 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea involves multi-step organic transformations, including sulfonylation and urea coupling reactions. Optimizing these processes is essential for scaling up production, a concern frequently raised in process chemistry forums. The compound’s heterocyclic nature also underscores its relevance in fragment-based drug design, a strategy gaining traction in virtual screening platforms.

Beyond its pharmacological potential, CAS No. 1203229-65-5 has been investigated for its structure-activity relationships (SAR). Computational models, such as molecular docking and QSAR (Quantitative Structure-Activity Relationship), have been employed to predict its binding affinities and optimize lead compounds. These methodologies resonate with the growing emphasis on AI-driven drug discovery, a frequently searched topic in scientific literature.

In summary, 1-phenyl-3-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)urea represents a versatile scaffold with broad applicability in medicinal chemistry. Its CAS No. 1203229-65-5 serves as a key identifier for researchers exploring its therapeutic potential, synthetic routes, and mechanistic insights. As the field evolves, this compound is poised to remain a focal point in discussions on kinase inhibitors, drug-likeness, and rational drug design.